Cas no 2731014-04-1 (3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide)

• Product Name: 3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide
• CAS No: 2731014-04-1
• MF: C₉H₉Br₂N₃
• MW: 318.995859861374
• CID: 6535829
• PubChem ID: 165604869
• Update Time: 2025-10-28

3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-37083593
• 3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide
• 2731014-04-1

• Inchi： 1S/C9H8BrN3.BrH/c10-6-8-11-9(13-12-8)7-4-2-1-3-5-7;/h1-5H,6H2,(H,11,12,13);1H
• InChI Key： CVULYAKGJCMKEU-UHFFFAOYSA-N
• SMILES： BrCC1=NC(C2C=CC=CC=2)=NN1.Br

Computed Properties

• Exact Mass: 318.91427g/mol
• Monoisotopic Mass: 316.91632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide

Introduction to 3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide (CAS No. 2731014-04-1)

3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide (CAS No. 2731014-04-1) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole class, which is well-known for its diverse biological activities and utility in drug development. The presence of both a bromomethyl group and a phenyl substituent in its molecular structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The bromomethyl moiety in the compound’s name is particularly noteworthy, as it serves as a reactive site for further functionalization. This feature allows chemists to explore various synthetic pathways, enabling the development of more complex molecules with tailored properties. The 5-phenyl substituent contributes to the compound’s stability and influences its electronic characteristics, making it an interesting candidate for applications in organic synthesis and material science.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in the design of novel therapeutic agents. The 4H-1,2,4-triazole core is a privileged scaffold that has been extensively studied for its potential antimicrobial, antiviral, and anti-inflammatory properties. Researchers have been particularly interested in modifying this core structure to enhance bioavailability and target specificity. The hydrobromide salt form of this compound improves its solubility in polar solvents, facilitating its use in various biochemical assays and pharmaceutical formulations.

In the context of modern drug discovery, 3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide has been explored as a key intermediate in the synthesis of more complex molecules. Its reactivity allows for the introduction of additional functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further optimization.

One of the most exciting applications of this compound lies in its potential use as a building block for antifungal agents. Triazole derivatives are well-documented for their efficacy against fungal infections, and modifications to the core structure can lead to enhanced activity against drug-resistant strains. The bromomethyl group provides a versatile handle for further derivatization, allowing researchers to fine-tune the pharmacological profile of their compounds.

Another area where this compound has shown promise is in the development of anticancer therapies. The phenyl ring and triazole core can interact with biological targets in unique ways, leading to inhibitory effects on key enzymes involved in tumor growth and progression. By leveraging the reactivity of the bromomethyl group, scientists can introduce additional moieties that enhance binding affinity and selectivity.

The synthesis of 3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide involves multi-step organic transformations that highlight the compound’s synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole ring. Subsequent functionalization introduces the bromomethyl and phenyl substituents, followed by salt formation to improve handling properties.

Recent studies have also explored the use of this compound in materials science applications. The unique electronic properties of triazole derivatives make them suitable candidates for organic semiconductors and other advanced materials. By incorporating this compound into polymer matrices or thin films, researchers can achieve novel optoelectronic behaviors that could revolutionize display technologies and energy storage solutions.

The safety profile of 3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide is another critical aspect that has been thoroughly investigated. While preliminary studies suggest that it exhibits moderate reactivity under standard conditions, proper handling protocols must be followed to ensure safe laboratory practices. Its solubility in water and common organic solvents makes it amenable to various purification techniques, including recrystallization and column chromatography.

In conclusion,3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide (CAS No. 2731014-04-1) is a versatile compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule,3-(bromomethyl)-5-phenyl-4H-1,2,4-triazole hydrobromide is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.